Cas no 2172544-70-4 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}acetic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}acetic acid
• CAS No: 2172544-70-4
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6082611
• PubChem ID: 165817409
• Update Time: 2025-05-19

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}acetic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}acetic acid
• 2172544-70-4
• EN300-1538403

• Inchi： 1S/C23H24N2O6/c1-23(21(28)24-10-20(26)27)13-30-12-19(23)25-22(29)31-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19H,10-13H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： AWLNZKLCVVDAEJ-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NCC(=O)O)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}acetic acid

Compound CAS No. 2172544-70-4: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}acetic Acid

The compound with CAS number 2172544-70-4, known as 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}acetic acid, is a highly specialized organic molecule with significant potential in the fields of organic synthesis and drug development. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a formamide moiety, and a substituted oxolane ring. The presence of these functional groups makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the context of peptide chemistry and medicinal chemistry.

Recent advancements in the field of organic synthesis have highlighted the importance of such compounds in constructing bioactive molecules with precise structural control. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of amino groups during multi-step syntheses. This compound's structure allows for the incorporation of diverse functional groups, enabling researchers to explore its potential in various applications, including as a precursor for peptide-based drugs or as a building block for complex natural product mimics.

One of the most notable aspects of this compound is its versatility in synthetic strategies. Researchers have employed it in tandem reactions, where its formamide group serves as a reactive site for further functionalization. For instance, studies have demonstrated its utility in the construction of cyclic peptides, which are known for their potent biological activities. The oxolane ring, substituted with both methyl and formamide groups, provides additional sites for chemical modification, further enhancing its applicability in diverse synthetic pathways.

Moreover, this compound has been utilized in the development of prodrugs, where its structure can be engineered to improve pharmacokinetic properties such as solubility and bioavailability. Prodrugs are an emerging area of interest in drug development, as they offer a means to deliver active pharmaceutical ingredients more effectively to target tissues while minimizing systemic toxicity. The integration of this compound into prodrug designs underscores its potential impact on therapeutic development.

In terms of structural analysis, the compound's stability and reactivity are influenced by the electronic effects of its substituents. The Fmoc group not only protects the amino group during synthesis but also contributes to the overall stability of the molecule under certain reaction conditions. This dual functionality makes it an attractive candidate for use in multi-component reactions and parallel synthesis strategies.

Recent studies have also explored the use of this compound in click chemistry approaches, where its ability to participate in copper-catalyzed azide–alkyne cycloadditions has been demonstrated. Such reactions are highly efficient and selective, making them ideal for constructing complex molecular architectures. The integration of this compound into click chemistry protocols highlights its adaptability and broad applicability across various synthetic methodologies.

Furthermore, computational studies have provided insights into the molecular dynamics and interaction patterns of this compound with biological targets. Molecular modeling techniques have revealed that the formamide group can engage in hydrogen bonding interactions with key residues on protein surfaces, suggesting potential applications in inhibitor design. These findings underscore the importance of understanding the relationship between molecular structure and biological activity when developing new therapeutic agents.

In conclusion, CAS No. 2172544-70-4 represents a versatile and valuable compound with significant potential in organic synthesis and drug development. Its unique structure, incorporating functional groups such as Fmoc and formamide moieties, positions it as an essential building block for constructing bioactive molecules. As research continues to uncover new applications and synthetic strategies involving this compound, it is poised to play an increasingly important role in advancing medicinal chemistry and therapeutic development.